Cas no 1940136-13-9 (cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1940136-13-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5741997
• PubChem ID: 121379855
• Update Time: 2026-03-11

cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• 1940136-70-8
• 1940136-13-9
• MFCD30803329
• P18790
• PS-20284
• PS-20285
• cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylicacid
• trans-3-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
• SCHEMBL17803093
• P18789
• Cyclobutanecarboxylic acid, 3-(1-hydroxy-1-methylethyl)-, cis-

• Inchi： 1S/C8H14O3/c1-8(2,11)6-3-5(4-6)7(9)10/h5-6,11H,3-4H2,1-2H3,(H,9,10)
• InChI Key： ICEGZBJHMBTOFV-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid

Research Brief on cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS: 1940136-13-9)

In recent years, the compound cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid (CAS: 1940136-13-9) has garnered significant attention in the chemical biology and pharmaceutical research communities. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The compound's distinct chemical properties, such as its stereochemistry and functional groups, make it a valuable scaffold for designing novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid to enhance its pharmacological profile. Advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, have been employed to achieve high enantiomeric purity and yield. These efforts are crucial for ensuring the compound's suitability as a building block in medicinal chemistry, where stereochemical integrity often dictates biological activity.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. For instance, researchers have explored its utility in constructing cyclobutane-containing pharmacophores, which are increasingly recognized for their ability to modulate protein-protein interactions and enzyme activity. The hydroxy and carboxylic acid functional groups present in the molecule offer versatile handles for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In addition to its synthetic applications, cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid has been evaluated for its biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have spurred interest in its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The compound's stability and solubility have also been subjects of recent research. Given the importance of these physicochemical properties in drug development, scientists have investigated various formulations and delivery systems to optimize its bioavailability. For example, prodrug strategies and nanoformulations have been explored to enhance the compound's absorption and distribution in biological systems. These advancements are critical for translating the compound's potential into clinically viable therapeutics.

Looking ahead, the research community anticipates that cis-3-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid will continue to play a pivotal role in drug discovery. Its versatility as a synthetic intermediate and its emerging biological activities position it as a valuable asset in the development of next-generation pharmaceuticals. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its potential and address the remaining challenges in its application.